molecular formula C11H14F2O B8309847 1-(2,3-Difluorophenyl)pentan-1-ol

1-(2,3-Difluorophenyl)pentan-1-ol

Cat. No.: B8309847
M. Wt: 200.22 g/mol
InChI Key: FDPUBVZGWJSXQY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2,3-Difluorophenyl)pentan-1-ol is a useful research compound. Its molecular formula is C11H14F2O and its molecular weight is 200.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14F2O

Molecular Weight

200.22 g/mol

IUPAC Name

1-(2,3-difluorophenyl)pentan-1-ol

InChI

InChI=1S/C11H14F2O/c1-2-3-7-10(14)8-5-4-6-9(12)11(8)13/h4-6,10,14H,2-3,7H2,1H3

InChI Key

FDPUBVZGWJSXQY-UHFFFAOYSA-N

Canonical SMILES

CCCCC(C1=C(C(=CC=C1)F)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

n-Butyllithium (50 cm3, 10.0M in hexanes, 0.5 mol) was added dropwise to a stirred, cooled (-78° C.) solution of 1,2-difluorobenzene (57 g, 0.5 mol) in dry THF (600 cm3) under an atmosphere of dry nitrogen. The mixture was maintained under these conditions (3 h) then a solution of pentanal (43.1 g, 0.5 mol), in dry THF (50 cm3) added dropwise at -78° C. The temperature of the reaction mixture was allowed to reach room temperature overnight. An aqueous solution of ammonium chloride (27 g in 160 cm3 water) was added and the product extracted into diethyl ether (2×150 cm3), the combined extracts washed with water (2×150 cm3) and dried (MgSO4). The solvent was removed in vacuo to give the product as a colourless oil which was purified by distillation under reduced pressure.
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
57 g
Type
reactant
Reaction Step Two
Name
Quantity
600 mL
Type
solvent
Reaction Step Two
Quantity
43.1 g
Type
reactant
Reaction Step Three
Name
Quantity
50 mL
Type
solvent
Reaction Step Three
Quantity
160 mL
Type
reactant
Reaction Step Four

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